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Compound of Interest

Compound Name: CC214-2

Cat. No.: B8579109 Get Quote

This technical guide provides an in-depth overview of CC214-2, a potent and selective inhibitor

of LIM kinases (LIMK). It is intended for researchers, scientists, and professionals in the field of

drug development who are interested in the therapeutic potential of targeting the LIMK

signaling pathway. This document covers the chemical structure, physicochemical and

pharmacological properties, mechanism of action, and relevant experimental methodologies

associated with CC214-2.

Chemical Structure and Physicochemical Properties
CC214-2 is a small molecule inhibitor with the chemical formula C₂₃H₂₄N₆O₂. Its structure and

key properties are summarized below.

Chemical Structure:

IUPAC Name: 4-(5-(1-isopropyl-1H-pyrazol-5-yl)-1H-benzo[d]imidazol-1-yl)-N-(2-

methoxyethyl)pyrimidin-2-amine

SMILES: CC(C)n1cc(c(n1)C)-c2cc3c(n2)N(c4ccc(nc4)NCCOC)C=N3

PubChem CID: 71490240

Physicochemical and Pharmacological Properties:
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Property Value Reference

Molecular Formula C₂₃H₂₄N₆O₂

Molecular Weight 428.49 g/mol

Appearance White to off-white solid

LIMK1 IC₅₀ 8 nM

LIMK2 IC₅₀ 6 nM

Mechanism of Action
Reversible, ATP-competitive

inhibitor of LIMK

Mechanism of Action and Signaling Pathway
CC214-2 exerts its biological effects by directly inhibiting the kinase activity of both LIMK1 and

LIMK2. These kinases are crucial regulators of actin dynamics through their phosphorylation

and subsequent inactivation of the actin-depolymerizing factor, cofilin. By inhibiting LIMK,

CC214-2 prevents the phosphorylation of cofilin, thereby maintaining its active state and

promoting actin filament disassembly. This modulation of the cytoskeleton has significant

implications for various cellular processes, including cell migration, invasion, and proliferation.

The primary signaling cascade involving LIMK is the Rho-ROCK-LIMK pathway. Upstream

signals, often initiated by growth factors or cell adhesion molecules, activate the small GTPase

RhoA. Activated RhoA then binds to and activates Rho-associated kinase (ROCK), which in

turn phosphorylates and activates LIMK.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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